Cas no 88400-12-8 (1,6-Dioxaspiro[4.5]dec-7-en-9-one, 4-methyl-)

• Product Name: 1,6-Dioxaspiro[4.5]dec-7-en-9-one, 4-methyl-
• CAS No: 88400-12-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 634120
• PubChem ID: 13067706
• Update Time: 2025-04-19

1,6-Dioxaspiro[4.5]dec-7-en-9-one, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Dioxaspiro[4.5]dec-7-en-9-one, 4-methyl-
• 4-methyl-1,6-dioxaspiro[4.5]dec-7-en-9-one
• 88400-12-8
• DTXSID40517162

• Inchi： 1S/C9H12O3/c1-7-2-4-11-9(7)6-8(10)3-5-12-9/h3,5,7H,2,4,6H2,1H3
• InChI Key： WXCGLGCWNDKDBY-UHFFFAOYSA-N
• SMILES： O1CCC(C)C21CC(C=CO2)=O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų